Cas no 89649-53-6 (1H-Pyrrole-2-carboxylic acid, 4-methyl-3,5-diphenyl-, methyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 4-methyl-3,5-diphenyl-, methyl ester
• CAS No: 89649-53-6
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• CID: 593435
• PubChem ID: 13129399
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylic acid, 4-methyl-3,5-diphenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4-methyl-3,5-diphenyl-, methyl ester
• methyl 4-methyl-3,5-diphenyl-1H-pyrrole-2-carboxylate
• 89649-53-6
• DTXSID30520549

• Inchi： 1S/C19H17NO2/c1-13-16(14-9-5-3-6-10-14)18(19(21)22-2)20-17(13)15-11-7-4-8-12-15/h3-12,20H,1-2H3
• InChI Key： WKBNVQCRZLLYAK-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C2C=CC=CC=2)C(C)=C(C2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 291.125928785g/mol
• Monoisotopic Mass: 291.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 42.1Ų